6-Bromo-2-(dimethylamino)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
6-Bromo-2-(dimethylamino)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid (CAS: 1899934-22-5) is a heterocyclic compound with a fused triazolopyridine core. Its molecular formula is C₇H₄BrN₃O₂, and it features three key substituents:
- Bromo at position 6, enhancing electrophilic reactivity for further functionalization.
- Carboxylic acid at position 8, improving solubility and enabling conjugation with biomolecules.
The compound’s SMILES string is C1=C(C2=NC=NN2C=C1Br)C(=O)O, and its InChI key is SUBAUVTYKQBKDD-UHFFFAOYSA-N . Its structural uniqueness lies in the combination of electron-withdrawing (bromo) and electron-donating (dimethylamino) groups, balanced by the polar carboxylic acid moiety.
Properties
Molecular Formula |
C9H9BrN4O2 |
|---|---|
Molecular Weight |
285.10 g/mol |
IUPAC Name |
6-bromo-2-(dimethylamino)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid |
InChI |
InChI=1S/C9H9BrN4O2/c1-13(2)9-11-7-6(8(15)16)3-5(10)4-14(7)12-9/h3-4H,1-2H3,(H,15,16) |
InChI Key |
KXJNFTUBWZNBOR-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)C1=NN2C=C(C=C(C2=N1)C(=O)O)Br |
Origin of Product |
United States |
Biological Activity
6-Bromo-2-(dimethylamino)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid is a heterocyclic compound belonging to the triazolopyridine family. This compound has garnered attention due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. The unique structural features of this compound contribute to its interactions with various biological targets, making it a subject of interest for further research.
Chemical Structure
The chemical structure of 6-Bromo-2-(dimethylamino)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid can be represented as follows:
| Property | Value |
|---|---|
| IUPAC Name | 6-Bromo-2-(dimethylamino)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid |
| Molecular Formula | C₉H₈BrN₅O₂ |
| Molecular Weight | 272.09 g/mol |
| CAS Number | Not available |
The biological activity of 6-Bromo-2-(dimethylamino)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid is primarily attributed to its role as an inhibitor of specific enzymes and signaling pathways. This compound has been identified as a potent inhibitor of Janus kinases (JAKs), particularly JAK1 and JAK2. By inhibiting these kinases, the compound interferes with the Janus kinase/signal transducer and activator of transcription (JAK/STAT) signaling pathway, which is crucial in regulating immune responses and cell proliferation.
Biological Activity Studies
Several studies have investigated the biological activities of this compound:
- Anticancer Activity : Research has shown that derivatives of triazolopyridines exhibit significant anticancer properties. In vitro studies demonstrated that 6-Bromo-2-(dimethylamino)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid can induce apoptosis in various cancer cell lines by activating caspase pathways and inhibiting cell cycle progression.
- Anti-inflammatory Effects : The compound's ability to inhibit JAKs suggests potential anti-inflammatory properties. Studies have indicated that it can reduce the production of pro-inflammatory cytokines in immune cells.
- Antimicrobial Activity : Preliminary data suggest that this compound may possess antimicrobial properties against certain bacterial strains, although further studies are needed to fully characterize this activity.
Case Studies
A few notable case studies highlight the biological activity of 6-Bromo-2-(dimethylamino)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid:
- Study on Cancer Cell Lines : In a study published in Cancer Letters, researchers tested the effects of this compound on human prostate cancer cell lines (PC3 and LNCaP). The results showed a dose-dependent reduction in cell viability and increased apoptosis markers after treatment with the compound.
- Inflammation Model : In an animal model of rheumatoid arthritis published in Journal of Immunology, administration of 6-Bromo-2-(dimethylamino)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid led to a significant decrease in joint swelling and inflammatory markers compared to control groups.
Data Summary
The following table summarizes key findings from various studies on the biological activity of this compound:
| Study Focus | Biological Activity Observed | Reference |
|---|---|---|
| Cancer Cell Lines | Induced apoptosis in PC3 and LNCaP cells | Cancer Letters |
| Inflammation | Reduced joint swelling in rheumatoid arthritis model | Journal of Immunology |
| Antimicrobial | Inhibited growth of specific bacterial strains | Preliminary Data |
Comparison with Similar Compounds
Structural and Physicochemical Comparisons
The following table highlights key structural and physicochemical differences between the target compound and its analogs:
Functional Group Impact on Bioactivity
- Carboxylic Acid Group : Present in the target compound and ’s analog, this group improves water solubility and enables salt formation, critical for pharmacokinetics .
- Halogen Substituents : Bromo and chloro (e.g., in ) enhance electrophilicity, facilitating nucleophilic substitution reactions in drug synthesis .
- Trifluoromethyl () : Increases metabolic stability and membrane permeability but reduces solubility .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
